4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one

• IUPAC Name: 1-(3-methylphenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C26H25N3O/c1-18-8-7-11-22(14-18)28-17-21(15-25(28)30)26-27-23-12-5-6-13-24(23)29(26)16-20-10-4-3-9-19(20)2/h3-14,21H,15-17H2,1-2H3
• InChI Key: QZBUBLGUQQSALP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5C
• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol

Description

4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. This compound belongs to the family of pyrrolidine derivatives and has been studied for its potential applications in the treatment of various diseases.

Scientific Research Applications

Potential Applications in Medicinal Chemistry

One significant area of application for derivatives similar to the specified compound is in the development of novel therapeutic agents, particularly for neurodegenerative diseases such as Alzheimer's. A study by Gupta et al. (2020) synthesized and evaluated a series of N-benzylated pyrrolidin-2-one and imidazolidin-2-one derivatives for their anti-Alzheimer's activity. These compounds were designed based on the structure of donepezil, a leading drug for Alzheimer's disease treatment, indicating the potential for related compounds to serve as innovative treatments for neurodegenerative conditions Gupta et al., 2020.

Applications in Material Science

Derivatives of pyrrolidin-2-one and imidazol-2-one have also shown promise in material science applications. For example, Ghaemy and Alizadeh (2009) synthesized a novel unsymmetrical diamine monomer containing a triaryl imidazole pendant group, demonstrating its use in creating polyimides with excellent solubility and thermal stability. This suggests that similar compounds could be utilized in developing new materials with desirable properties for various industrial applications Ghaemy & Alizadeh, 2009.

Potential in Catalysis and Organic Synthesis

The structural motifs present in the compound of interest are also relevant in catalysis. Research by Alcarazo et al. (2005) on the imidazo[1,5-a]pyridine skeleton highlighted its utility in generating new types of stable N-heterocyclic carbenes, which are invaluable in catalysis and organic synthesis. These findings open up possibilities for the use of related compounds in enhancing catalytic processes and synthesizing novel organic molecules Alcarazo et al., 2005.